Cas no 1803688-99-4 (2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-6-acetonitrile)

• Product Name: 2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-6-acetonitrile
• CAS No: 1803688-99-4
• MF: C₉H₈BrF₂N₃
• MW: 276.080727577209
• CID: 4858941
• Update Time: 2025-10-28

2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C9H8BrF2N3/c10-4-5-3-6(1-2-13)15-9(14)7(5)8(11)12/h3,8H,1,4H2,(H2,14,15)
• InChI Key： KHRCATFEWSTUKM-UHFFFAOYSA-N
• SMILES： BrCC1=CC(CC#N)=NC(=C1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1.4
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-6-acetonitrile

Recent Advances in the Study of 2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-6-acetonitrile (CAS: 1803688-99-4)

2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-6-acetonitrile (CAS: 1803688-99-4) has emerged as a key intermediate in the synthesis of novel pharmaceutical compounds, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have highlighted its potential in drug discovery, owing to its unique chemical structure that allows for versatile modifications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

The synthesis of 2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-6-acetonitrile has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel multi-step synthetic route that achieved a 75% overall yield, significantly higher than previous methods. The study emphasized the importance of controlling reaction conditions, such as temperature and solvent choice, to minimize side reactions and enhance the stability of the bromomethyl group, which is critical for downstream functionalization.

In terms of applications, this compound has shown promise as a building block for the development of kinase inhibitors, particularly those targeting the JAK/STAT and PI3K/AKT/mTOR pathways. Researchers have utilized its reactive bromomethyl group to introduce various pharmacophores, leading to the creation of potent and selective inhibitors. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of JAK2 inhibitors derived from 2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-6-acetonitrile, with one candidate exhibiting an IC50 of 12 nM in vitro.

Beyond kinase inhibition, recent investigations have explored the compound's potential in other therapeutic areas. A 2023 preprint on ChemRxiv described its use in the synthesis of antimicrobial agents, where derivatives displayed significant activity against drug-resistant bacterial strains. The difluoromethyl group was found to enhance membrane permeability, a key factor in overcoming resistance mechanisms. These findings suggest that 2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-6-acetonitrile could play a pivotal role in addressing the global challenge of antimicrobial resistance.

Despite its potential, challenges remain in the large-scale production and handling of this compound. Its sensitivity to moisture and light necessitates strict storage conditions, and the bromomethyl group's reactivity can lead to stability issues during prolonged storage. Recent advancements in formulation technology, such as the use of stabilizing excipients and controlled-environment packaging, have begun to address these concerns, as highlighted in a 2023 industry report by Pharmaceutical Technology.

In conclusion, 2-Amino-4-(bromomethyl)-3-(difluoromethyl)pyridine-6-acetonitrile (CAS: 1803688-99-4) represents a valuable tool in modern drug discovery, with applications spanning multiple therapeutic areas. Ongoing research continues to uncover new synthetic routes and biological activities, reinforcing its importance in the field of chemical biology and medicinal chemistry. Future studies should focus on further optimizing its synthesis and exploring its potential in emerging therapeutic modalities, such as targeted protein degradation and covalent inhibitors.